Cas no 1805303-14-3 (5-Bromo-2-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 5-Bromo-2-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1805303-14-3
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4847897
• Update Time: 2025-07-25

5-Bromo-2-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C8H6BrF2NO2/c9-5-1-4(2-6(13)14)7(8(10)11)12-3-5/h1,3,8H,2H2,(H,13,14)
• InChI Key： KBOICMZVFUXTCF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 5-Bromo-2-(difluoromethyl)pyridine-3-acetic acid

Introduction to 5-Bromo-2-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1805303-14-3)

5-Bromo-2-(difluoromethyl)pyridine-3-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805303-14-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative class, featuring a bromo substituent at the 5-position and a difluoromethyl group at the 2-position, coupled with a carboxylic acid functionality at the 3-position. Its unique structural attributes make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The significance of 5-Bromo-2-(difluoromethyl)pyridine-3-acetic acid lies in its versatility as a building block for more complex molecules. The presence of both bromo and difluoromethyl groups provides multiple sites for further functionalization, enabling chemists to tailor its reactivity for specific synthetic pathways. This flexibility has been exploited in various research endeavors, including the synthesis of potential drug candidates and agrochemical agents.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Pyridines are integral to many pharmacophores, contributing to properties such as solubility, metabolic stability, and binding affinity to biological targets. The introduction of halogenated substituents, such as bromo and difluoromethyl groups, further enhances the pharmacological potential of these compounds by modulating their electronic and steric properties.

5-Bromo-2-(difluoromethyl)pyridine-3-acetic acid has been employed in several cutting-edge research projects aimed at discovering novel therapeutic agents. For instance, its structural motif has been incorporated into small-molecule inhibitors targeting enzymes involved in cancer metabolism. The difluoromethyl group, in particular, is known to improve metabolic stability and binding affinity, making it a preferred moiety in drug design. Additionally, the bromo substituent serves as a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

One notable application of 5-Bromo-2-(difluoromethyl)pyridine-3-acetic acid is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The pyridine core of 5-Bromo-2-(difluoromethyl)pyridine-3-acetic acid provides a scaffold that can be modified to interact with the active sites of kinases, while the halogenated substituents enhance binding interactions through dipole-dipole interactions and halogen bonding.

Another area where this compound has shown promise is in agrochemical research. Pyridine derivatives are widely used in pesticides and herbicides due to their ability to interfere with essential biological processes in pests and weeds. The structural features of 5-Bromo-2-(difluoromethyl)pyridine-3-acetic acid make it a suitable precursor for synthesizing novel agrochemicals that exhibit improved efficacy and environmental safety. For example, derivatives of this compound have been investigated for their potential as growth regulators or insecticides, leveraging the electron-withdrawing effects of the difluoromethyl group to enhance bioactivity.

The synthesis of 5-Bromo-2-(difluoromethyl)pyridine-3-acetic acid typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps often include halogenation reactions to introduce the bromo substituent, followed by protection-deprotection strategies to install the difluoromethyl group and carboxylic acid functionality. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are frequently employed to achieve regioselective modifications at specific positions on the pyridine ring.

In conclusion, 5-Bromo-2-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1805303-14-3) is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse synthetic modifications, making it a valuable tool for researchers seeking to develop novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing global challenges related to health and agriculture.